Cas no 2315376-62-4 (methyl 4-ethyl-6-fluoro-1H-indole-2-carboxylate)

• Product Name: methyl 4-ethyl-6-fluoro-1H-indole-2-carboxylate
• CAS No: 2315376-62-4
• MF: C₁₂H₁₂FNO₂
• MW: 221.227586746216
• CID: 6315347
• PubChem ID: 146155137
• Update Time: 2025-06-11

methyl 4-ethyl-6-fluoro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-ethyl-6-fluoro-1H-indole-2-carboxylate
• Z3063772230
• EN300-1664179
• 2315376-62-4
• SCHEMBL22620764

• Inchi： 1S/C12H12FNO2/c1-3-7-4-8(13)5-10-9(7)6-11(14-10)12(15)16-2/h4-6,14H,3H2,1-2H3
• InChI Key： BAZKFYRJUVSNGK-UHFFFAOYSA-N
• SMILES： FC1=CC2=C(C=C(C(=O)OC)N2)C(=C1)CC

Computed Properties

• Exact Mass: 221.08520679g/mol
• Monoisotopic Mass: 221.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.1Ų

Additional information on methyl 4-ethyl-6-fluoro-1H-indole-2-carboxylate

Exploring the Properties and Applications of Methyl 4-Ethyl-6-Fluoro-1H-Indole-2-Carboxylate (CAS No. 2315376-62-4)

Methyl 4-ethyl-6-fluoro-1H-indole-2-carboxylate (CAS No. 2315376-62-4) is a fluorinated indole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the indole carboxylate family, known for its versatile biological activities. The presence of both ethyl and fluoro substituents enhances its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its role in modulating enzyme activity and cellular signaling pathways.

In recent years, the demand for fluorinated indole derivatives like methyl 4-ethyl-6-fluoro-1H-indole-2-carboxylate has surged due to their improved metabolic stability and bioavailability compared to non-fluorinated analogs. The fluoro group at the 6-position is a strategic modification often employed to fine-tune electronic properties and enhance binding affinity to biological targets. This aligns with current trends in medicinal chemistry, where fluorine incorporation is a hot topic, as evidenced by frequent searches for "fluorine in drug design" and "fluorinated heterocycles."

The synthesis of CAS 2315376-62-4 typically involves multi-step organic reactions, including Fischer indole cyclization and esterification. Its methyl carboxylate moiety offers reactivity for further derivatization, making it a valuable intermediate in combinatorial chemistry. Industry professionals often search for "indole-2-carboxylate synthesis" or "modified indole scaffolds," reflecting the compound's relevance in fragment-based drug discovery. Notably, its 4-ethyl substituent contributes to lipophilicity, a property critical for optimizing pharmacokinetic profiles.

Beyond pharmaceuticals, methyl 4-ethyl-6-fluoro-1H-indole-2-carboxylate shows promise in material science, particularly in the design of organic semiconductors. The indole core with its conjugated π-system, combined with the electron-withdrawing fluoro group, creates unique optoelectronic properties. This connects with growing interest in "small molecule organic electronics" and "heterocyclic materials for OLEDs," frequently searched terms in academic and industrial R&D circles.

Analytical characterization of 2315376-62-4 employs advanced techniques like LC-MS, NMR (notably ¹⁹F-NMR for the fluorine atom), and X-ray crystallography. The compound's stability under various pH conditions makes it suitable for formulation studies, addressing common search queries about "indole derivative stability" and "fluorinated compound analysis." Regulatory considerations emphasize its non-hazardous nature, distinguishing it from controlled substances while maintaining research utility.

Future perspectives for methyl 4-ethyl-6-fluoro-1H-indole-2-carboxylate include exploration in targeted cancer therapies, given indole derivatives' known interactions with tubulin and DNA topoisomerases. The fluoro modification may improve blood-brain barrier penetration, a subject of numerous "CNS drug design" searches. As sustainable chemistry gains traction, researchers also investigate greener synthetic routes for such functionalized indoles, responding to queries about "eco-friendly heterocycle synthesis."